Cas no 899726-00-2 (3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 899726-00-2
• MF: C₂₂H₂₅FN₂O₃S
• MW: 416.508908033371
• CID: 5440841
• PubChem ID: 18591876
• Update Time: 2023-11-21

3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(Diethylamino)-6-fluoro-3-(phenylsulfonyl)-1-propyl-4(1H)-quinolinone
• 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• AKOS001917411
• 3-(benzenesulfonyl)-7-(diethylamino)-6-fluoro-1-propylquinolin-4-one
• VU0511907-1
• F3167-0289
• 899726-00-2
• CCG-167118
• 7-(diethylamino)-6-fluoro-3-(phenylsulfonyl)-1-propylquinolin-4(1H)-one

• Inchi： 1S/C22H25FN2O3S/c1-4-12-25-15-21(29(27,28)16-10-8-7-9-11-16)22(26)17-13-18(23)20(14-19(17)25)24(5-2)6-3/h7-11,13-15H,4-6,12H2,1-3H3
• InChI Key： OXPACCSWVJVYMX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(C2C=C(C(=CC=2N(C=1)CCC)N(CC)CC)F)=O)(=O)=O

Computed Properties

• Exact Mass: 416.15699200g/mol
• Monoisotopic Mass: 416.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 605.1±55.0 °C(Predicted)
• pka: 1.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones